Cas no 87591-85-3 (4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl-)
87591-85-3 structure
Product Name:4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl-
CAS No:87591-85-3
MF:C15H12N2O
MW:236.268583297729
CID:2810345
PubChem ID:377423
Update Time:2025-04-21
4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 8-methyl-2-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one
- SCHEMBL1661610
- CHEMBL1916506
- NSC658866
- DTXSID10327472
- AKOS024286606
- 8-Methyl-2-phenyl-pyrido[1,2-a]pyrimidin-4-one
- 4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl-
- NSC-658866
- 87591-85-3
- NCI60_020721
-
- Inchi: 1S/C15H12N2O/c1-11-7-8-17-14(9-11)16-13(10-15(17)18)12-5-3-2-4-6-12/h2-10H,1H3
- InChI Key: GZKULHFHGSQYTP-UHFFFAOYSA-N
- SMILES: O=C1C=C(C2C=CC=CC=2)N=C2C=C(C)C=CN21
Computed Properties
- Exact Mass: 236.094963011g/mol
- Monoisotopic Mass: 236.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 32.7Ų
4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 032656-500mg |
8-Methyl-2-phenyl-pyrido[1,2-a]pyrimidin-4-one |
87591-85-3 | 500mg |
£338.00 | 2022-02-28 | ||
| eNovation Chemicals LLC | Y1247698-100mg |
4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl- |
87591-85-3 | 98% | 100mg |
$370 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1247698-500mg |
4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl- |
87591-85-3 | 98% | 500mg |
$745 | 2023-05-17 | |
| 1PlusChem | 1P004J1N-100mg |
4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl- |
87591-85-3 | 98% | 100mg |
$227.00 | 2025-02-21 | |
| 1PlusChem | 1P004J1N-1g |
4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl- |
87591-85-3 | 98% | 1g |
$1808.00 | 2025-02-21 | |
| A2B Chem LLC | AC10507-100mg |
8-Methyl-2-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one |
87591-85-3 | 98% | 100mg |
$180.00 | 2024-04-19 | |
| A2B Chem LLC | AC10507-1g |
8-Methyl-2-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one |
87591-85-3 | 98% | 1g |
$1550.00 | 2024-04-19 | |
| eNovation Chemicals LLC | Y1247698-1g |
4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl- |
87591-85-3 | 98% | 1g |
$2570 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1247698-100mg |
4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl- |
87591-85-3 | 98% | 100mg |
$390 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1247698-1g |
4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl- |
87591-85-3 | 98% | 1g |
$2720 | 2025-02-25 |
4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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